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Compound of Interest

Compound Name: Disperse yellow 211

Cat. No.: B1203038

Introduction

Disperse Yellow 211 (C.I. Disperse Yellow 211) is a disperse dye used for coloring
hydrophobic synthetic fibers, most notably polyester.[1][2] Due to the tightly packed molecular
structure of polyester, which hinders dye penetration at lower temperatures, the high-
temperature dyeing method is the most effective and widely used technique.[3] This method,
typically carried out under pressure at temperatures between 110°C and 140°C, facilitates the
swelling of the polyester fibers, allowing the fine, dispersed dye particles to diffuse into the fiber
structure.[2][3][4][5][6] This results in deep, even coloration with good fastness properties.[1]

Principle of High-Temperature Dyeing

The high-temperature dyeing process for polyester fibers operates on the principle of
increasing the kinetic energy of the dye molecules and promoting the opening of the
amorphous regions within the polymer structure of the fiber. At elevated temperatures (typically
130°C), the polyester fibers swell, which allows the sparingly soluble disperse dye to penetrate
and become trapped within the fiber as it cools.[3][6] An acidic pH is crucial for this process, as
it ensures the stability of the disperse dye and prevents degradation.[3][4] Dispersing agents
are also essential to maintain a uniform and fine dispersion of the dye particles in the dyebath,
preventing aggregation and ensuring level dyeing.[3]

Key Process Parameters
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Several parameters must be carefully controlled to achieve optimal and reproducible dyeing
results:

Temperature: The most critical factor. The ideal temperature range is typically 120-130°C.[7]

e pH: The dyebath should be acidic, maintained within a pH range of 4.5-5.5, usually with
acetic acid.[3][4][5][6]

o Time: The holding time at the peak temperature generally ranges from 30 to 60 minutes,
depending on the desired depth of shade.[3]

e Heating and Cooling Rate: A controlled rate of temperature increase (e.g., 2°C/minute) is
vital to prevent uneven dye uptake.[3] Slow cooling is also important.

o Dispersing Agents: These are necessary to prevent the agglomeration of dye particles at
high temperatures.[3]

Experimental Protocols

Standard High-Temperature Dyeing Protocol for
Polyester Fabric

This protocol outlines the standard laboratory procedure for dyeing polyester fabric with
Disperse Yellow 211 using a high-temperature, high-pressure (HTHP) dyeing apparatus.

Materials and Reagents:

Polyester fabric

Disperse Yellow 211

Dispersing agent (e.g., a lignosulphonate-based product)

Acetic acid (glacial or solution) to adjust pH

Wetting agent (optional)

Sodium hydrosulfite (for reduction clearing)
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e Sodium hydroxide (for reduction clearing)
 Distilled or deionized water
Equipment:

o High-temperature, high-pressure laboratory dyeing machine

Beakers and graduated cylinders

Magnetic stirrer and hot plate

pH meter

Analytical balance

Drying oven
Procedure:
o Preparation of the Dyebath:

o First, create a paste with the required amount of Disperse Yellow 211 and a small amount
of dispersing agent.[4][5][6]

o Add this paste to the water in the dyebath with continuous stirring to ensure a fine
dispersion.

o Add the remaining auxiliaries, such as the dispersing agent.
o Adjust the pH of the dyebath to 4.5-5.5 using acetic acid.[3][4][5][6]
o The material-to-liquor ratio (M:L) is typically set at 1:10.[5][6]

e Dyeing Cycle:

o Introduce the polyester fabric into the dyebath at an initial temperature of approximately
60°C.[4][5][6]
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o Run the machine for 15 minutes at this temperature to ensure even wetting and absorption
of auxiliaries.[4][5][6]

o Increase the temperature to the target dyeing temperature of 130°C at a controlled rate of
2°C per minute.[3]

o Maintain the temperature at 130°C for 45-60 minutes to allow for dye diffusion and fixation.

[415][6]

[e]

After the dyeing phase, cool the dyebath down to 60°C.[4][5][6]

e Rinsing and Reduction Clearing:
o Drain the dyebath and rinse the fabric with hot water.[4][5][6]

o Prepare a reduction clearing bath containing 2 g/L sodium hydrosulfite and 2 g/L sodium
hydroxide.

o Treat the dyed fabric in this bath at 80°C for 15-20 minutes to remove any unfixed surface
dye, which improves wash fastness.

o Rinse the fabric thoroughly, first with hot water and then with cold water, until the water
runs clear.

e Drying:
o Finally, dry the dyed fabric.[4][5][6]

Data Presentation

Table 1: General High-Temperature Dyeing Parameters for Polyester
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Parameter Recommended Range Source(s)
Dyeing Temperature 105 - 140°C [5161[8]
Optimal Temperature 130°C [3114]15][6]
pH 45-55 [3][4][5][6]
Time at Temperature 30 - 60 minutes [3]

Ligquor Ratio 1:10to 1:15 [3][5][6]
Heating Rate Max. 2°C/min [3]
Dispersing Agent 1lg/L [5]

Acetic Acid 1-2g/L [5]

Table 2: Optimized Dyeing Conditions for Disperse Yellow 211 with Microwave Treatment

Note: These conditions are for a modified process and demonstrate the potential for

temperature reduction.

Parameter Condition 1 Condition 2 Source(s)

Microwave irradiation

) Microwave irradiation

of polyester (6 min) _
Pre-treatment ) of polyester (6 min) [21[9]

and dye solution (6 ]

) and dye solution

min)
pH 8 11 [2][9]
Dyeing Temperature 90°C 70°C [2][9]
Dyeing Time 40 minutes 35 minutes [2][9]
Dispersant 2 g/100mL 1 g/100mL [21[9]
Dye Bath Volume 70 mL 50 mL [2]

Visualizations
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Caption: High-temperature dyeing workflow for Disperse Yellow 211.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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